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Compound of Interest

Compound Name: 4,7-Dibromo-1,10-phenanthroline

Cat. No.: B179087

Solubility Profile of 4,7-Dibromo-1,10-
phenanthroline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4,7-
Dibromo-1,10-phenanthroline. While specific quantitative solubility data in various organic
solvents is not extensively documented in publicly available literature, this document offers a
detailed experimental protocol for determining these values, alongside a summary of its known
physicochemical properties.

Core Compound Properties

A foundational understanding of the physicochemical properties of 4,7-Dibromo-1,10-
phenanthroline is essential for its application in research and development. The following
table summarizes key data points for this compound.
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Property Value Source
Molecular Formula C12HeBrz2N2 [1]
Molecular Weight 338.00 g/mol [2]
Melting Point 236 °C [3]
Boiling Point (Predicted) 466.6 £ 40.0 °C [3]
Density (Predicted) 1.915 + 0.06 g/cm?3 [3]
Appearance White to Yellow powder/crystal [3]
pKa (Predicted) 3.29+£0.10 [3]
CAS Number 156492-30-7 [4]

Qualitative Solubility Assessment

While quantitative data is scarce, the presence of bromine atoms on the phenanthroline
backbone is known to influence its reactivity and can affect its solubility and stability in different
solvents.[4] Generally, phenanthroline and its derivatives are more soluble in organic solvents
than in water. The introduction of substituents can modify these solubility characteristics.[5]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of 4,7-Dibromo-1,10-
phenanthroline in various organic solvents. This protocol is a composite of established
methods for organic compound solubility testing.[6][7][8]

Objective: To quantitatively determine the solubility of 4,7-Dibromo-1,10-phenanthroline in a
selection of organic solvents at a specified temperature (e.g., 25 °C).

Materials:
e 4,7-Dibromo-1,10-phenanthroline (purity >98%)

» A selection of organic solvents (e.g., Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide
(DMF), Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Acetonitrile, Methanol,
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Ethanol)

o Analytical balance (£ 0.1 mg)

 Vials with screw caps

o Vortex mixer

o Thermostatically controlled shaker or water bath
o Centrifuge

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

e Volumetric flasks and pipettes

e Syringe filters (0.22 pum)

Procedure:

o Preparation of Saturated Solutions (Equilibrium Method):

o Add an excess amount of 4,7-Dibromo-1,10-phenanthroline to a series of vials, each
containing a known volume (e.g., 1 mL) of a different organic solvent. The excess solid
should be clearly visible.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48
hours). A consistent concentration over time indicates equilibrium.

o Sample Preparation for Analysis:

o After the equilibration period, allow the vials to stand undisturbed for a short time to allow
the excess solid to settle.
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o Carefully withdraw an aliquot of the supernatant using a pipette.

o Filter the aliquot through a 0.22 um syringe filter to remove any undissolved
micropatrticles.

o Dilute the filtered solution with the same solvent to a concentration within the linear range
of the analytical method.

e Quantitative Analysis (HPLC or UV-Vis Spectroscopy):

[e]

Calibration Curve: Prepare a series of standard solutions of 4,7-Dibromo-1,10-
phenanthroline of known concentrations in the solvent of interest.

o Analyze the standard solutions using either HPLC or a UV-Vis spectrophotometer to
generate a calibration curve of absorbance/peak area versus concentration.

o Sample Analysis: Analyze the diluted sample solutions under the same conditions as the
standards.

o Concentration Determination: Use the calibration curve to determine the concentration of
4,7-Dibromo-1,10-phenanthroline in the diluted samples.

e Solubility Calculation:

o Calculate the concentration of the original saturated solution by multiplying the determined
concentration by the dilution factor.

o Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the solubility of an
organic compound.
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Figure 1: General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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